N,N-dimethyl-N'-(3,4-dichlorophenyl)ethylenediamine
Cat. No. B8417347
M. Wt: 233.13 g/mol
InChI Key: CAXBIRNMBFYTKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04180522
Procedure details
In the manner given in Example 1, 3,4-dichloroaniline, 1-chloro-2-dimethylaminoethane hydrochloride, and sodium bicarbonate are heated to give N,N-dimethyl-N'-(3,4-dichlorophenyl)ethylenediamine.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:6]=[CH:7][C:8]=1[Cl:9])[NH2:5].Cl.Cl[CH2:12][CH2:13][N:14]([CH3:16])[CH3:15].C(=O)(O)[O-].[Na+]>>[CH3:15][N:14]([CH3:16])[CH2:13][CH2:12][NH:5][C:4]1[CH:6]=[CH:7][C:8]([Cl:9])=[C:2]([Cl:1])[CH:3]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(N)C=CC1Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.ClCCN(C)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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are heated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CCNC1=CC(=C(C=C1)Cl)Cl)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
